Cas no 1017399-89-1 ({1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine)

• Product Name: {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine
• CAS No: 1017399-89-1
• MF: C₁₄H₂₂N₂O
• MW: 234.337283611298
• CID: 4559227
• Update Time: 2025-06-13

{1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(2-methoxybenzyl)piperidin-3-yl)methanamine
• [1-[(2-methoxyphenyl)methyl]piperidin-3-yl]methanamine
• 3-Piperidinemethanamine, 1-[(2-methoxyphenyl)methyl]-
• {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine

• Inchi： 1S/C14H22N2O/c1-17-14-7-3-2-6-13(14)11-16-8-4-5-12(9-15)10-16/h2-3,6-7,12H,4-5,8-11,15H2,1H3
• InChI Key： NDMLOMNKVNVUMR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CN1CCCC(CN)C1

Computed Properties

• Exact Mass: 234.173213g/mol
• Monoisotopic Mass: 234.173213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 234.34g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 38.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine

Introduction to {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine (CAS No. 1017399-89-1)

{1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine, identified by its CAS number 1017399-89-1, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the piperidine class of heterocyclic amines, characterized by its unique structural and functional properties. The presence of a {2-methoxyphenyl}methyl group and a piperidin-3-yl moiety contributes to its distinct chemical behavior, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural framework of {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine incorporates an aromatic ring with a methoxy substituent, which is known to enhance the solubility and metabolic stability of the molecule. This feature is particularly advantageous in drug development, where optimal pharmacokinetic profiles are crucial for therapeutic efficacy. The piperidine ring, on the other hand, is a common scaffold in many pharmacologically active compounds due to its ability to mimic natural amino acid structures and interact favorably with biological targets.

In recent years, there has been growing interest in the development of novel piperidine-based compounds for their potential applications in treating various diseases. {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine has emerged as a key intermediate in the synthesis of small-molecule drugs targeting neurological disorders. Its unique structural features make it a versatile building block for designing molecules that can modulate neurotransmitter systems, offering promising avenues for the treatment of conditions such as depression, anxiety, and neurodegenerative diseases.

One of the most compelling aspects of {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine is its role in the development of next-generation antipsychotic and antidepressant agents. The methoxy group on the aromatic ring enhances binding affinity to specific serotonin and dopamine receptors, which are critical targets in mental health therapies. Recent studies have demonstrated that derivatives of this compound exhibit significant potential in alleviating symptoms associated with psychotic disorders without the side effects commonly observed with traditional antipsychotics.

The synthesis of {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine involves multi-step organic reactions that highlight the compound's synthetic utility. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also enable modifications to its structure, allowing researchers to fine-tune its pharmacological properties.

From a medicinal chemistry perspective, {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine serves as a critical precursor for exploring new drug candidates. Its structural motif has been integrated into various molecular frameworks designed to enhance drug-like characteristics such as lipophilicity, solubility, and metabolic stability. The compound's versatility has led to its incorporation into numerous patent applications and research publications, underscoring its importance in modern drug discovery.

The pharmacological profile of {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine has been extensively studied in preclinical models. Initial findings suggest that it exhibits moderate affinity for serotonin receptors (5-HT1A and 5-HT2A) and dopamine receptors (D2), which are key targets in treating neurological and psychiatric disorders. The compound's ability to modulate these receptors without significant off-target effects makes it an attractive candidate for further development.

In conclusion, {1-[(2-methoxyphenyl)methyl]piperidin-3-yl}methanamine (CAS No. 1017399-89-1) is a structurally fascinating and pharmacologically promising compound with significant implications for drug development. Its unique combination of chemical features positions it as a valuable tool for designing novel therapeutic agents targeting neurological and psychiatric disorders. As research continues to uncover new applications for this compound, its role in advancing pharmaceutical innovation is likely to expand further.